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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987

An In-depth Technical Guide to Chimassorb 2020

Chimassorb 2020 is a high molecular weight hindered amine light stabilizer (HALS) integral to
the protection of polymers against degradation caused by exposure to light and heat.[1][2][3][4]
As a block oligomeric HALS, it offers superior compatibility with a wide range of polymers, high
resistance to extraction, and a consistent performance profile owing to its narrow molecular
weight distribution.[5] This guide provides a comprehensive overview of its chemical structure,
properties, mechanism of action, and application, with a focus on the technical details relevant
to researchers and professionals in drug development and material science.

Chemical Structure and Identification

Chimassorb 2020 is a complex oligomeric substance. Its chemical identity is defined as a
polymer of 1,6-Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)- with 2,4,6-trichloro-
1,3,5-triazine, which has been further reacted with N-butyl-1-butanamine and N-butyl-2,2,6,6-
tetramethyl-4-piperidinamine.[5]

e Chemical Name: 1,6-Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-polymer with
2,4,6-trichloro-1,3,5-triazine, reaction products with N-butyl-1-butanamine and N-butyl-
2,2,6,6-tetramethyl-4-piperidinamine[5]

o CAS Number: 192268-64-7[5]

e Class: Hindered Amine Light Stabilizer (HALS)[1][2][3][4]
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» Description: A slightly yellow, granular substance.[5]

The structure is characterized by the presence of multiple 2,2,6,6-tetramethylpiperidine
moieties, which are the functional groups responsible for its stabilizing activity.

Physicochemical and Performance Data

The quantitative properties of Chimassorb 2020 are summarized in the tables below, providing
a clear comparison of its physical characteristics and performance metrics.

Table 1: Physical and Chemical Properties

Property Value Test Condition/Method
Molecular Weight 2600 — 3400 g/mol

Melting Range 120 - 150 °C

Specific Gravity 1.01 g/cm3 20 °C

Vapor Pressure 7 x 10710 Pa 20 °C (extrapolated)
Flashpoint >275°C

Ignition Temperature 390 °C

pH Value 7-10

Appearance Slightly yellow granules

Ash Content <0.1%

Volatiles <1.0%

Data sourced from multiple technical datasheets.[5]

Table 2: Solubility Profile
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Solvent Solubility (% wiw) Temperature
Water <0.0001 20 °C
n-Hexane > 50 20 °C
Tetrahydrofuran >15 20 °C
Dichloromethane > 15 20 °C
Ethanol/Water (95/5) >25 20 °C
n-Octanol >1.0 20 °C
Isopropanol >0.2 20 °C

Data sourced from a technical information sheet.[5]

Table 3: Thermal Stability (Thermogravimetric Analysis)

Weight Loss (%)

Temperature (°C)

0.7 250
0.8 275
11 300
17 325
3.6 350

Test Conditions: Pure substance, heating rate of 10 °C/min in air.[5]

Table 4: Recommended Usage Levels in Various Polymers
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Polymer System Application Recommended Dosage (%)
Polypropylene (PP) Fibers, Tapes 01-14

Lﬂlj'gl;)h:;)ensity Polyethylene Tapes 01-08

PP, HDPE, LDPE, LLDPE Thick Sections 0.05-1.0

LDPE, LLDPE, EVA, EBA Films 0.1-1.0

LDPE: Low-Density Polyethylene, LLDPE: Linear Low-Density Polyethylene, EVA: Ethylene
Vinyl Acetate, EBA: Ethylene Butyl Acrylate. Data sourced from a technical information sheet.

[5]

Mechanism of Action: The Denisov Cycle

Chimassorb 2020, like other HALS, functions by scavenging free radicals that are formed
during the photo-oxidation of polymers. This process, known as the Denisov Cycle, is a
regenerative cycle that allows a single HALS molecule to neutralize multiple radical species,
thereby providing long-term protection. The hindered amine is oxidized to a stable nitroxyl
radical, which then traps alkyl radicals. The resulting amino ether can then react with peroxyl
radicals to regenerate the nitroxyl radical, continuing the cycle.
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Caption: The regenerative Denisov Cycle of HALS activity.

Experimental Protocols

The evaluation of Chimassorb 2020's performance involves several key experimental
techniques. Below are detailed methodologies for these experiments.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and volatility of Chimassorb 2020.

Methodology:

A sample of the pure Chimassorb 2020 (typically 5-10 mg) is placed in a high-purity alumina
or platinum crucible.

e The crucible is loaded into a thermogravimetric analyzer.

e The sample is heated from ambient temperature to approximately 600 °C at a constant
heating rate of 10 °C per minute.[5]

e The atmosphere within the furnace is controlled, typically with a constant flow of air or
nitrogen (e.g., 50-100 mL/min).

e The weight of the sample is continuously monitored as a function of temperature.

e The resulting data is plotted as weight loss percentage versus temperature, and the
temperatures at which specific weight loss percentages (e.g., 1%, 5%, 10%) occur are
determined.

Accelerated Weathering Test

Objective: To simulate and accelerate the aging process of a polymer stabilized with
Chimassorb 2020 under controlled laboratory conditions.

Methodology:

o Sample Preparation: Polymer plaques (e.g., 1 mm thick compression-molded polypropylene)
are prepared containing a specific concentration of Chimassorb 2020 (e.g., 0.3%) along
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with other additives like antioxidants and processing stabilizers.[1]

e Exposure: The plaques are mounted in a Weather-Ometer (WOM) or a similar accelerated
weathering chamber.

o Test Conditions: The samples are exposed to a controlled cycle of UV radiation, temperature,
and humidity. A typical set of conditions includes:

o Irradiation: A xenon arc lamp with filters to simulate the solar spectrum, with an irradiance
of 0.5 W/mz at 340 nm.[1]

o Temperature: A black standard temperature of 65 °C.[1]
o Humidity: The test can be run under dry conditions or with controlled humidity cycles.[1]

« Evaluation: At predetermined intervals, samples are removed from the chamber and
evaluated for signs of degradation. This can include:

o Mechanical Properties: Measurement of tensile strength and elongation at break. The time
to 50% retention of tenacity is a common metric.[1]

o Appearance: Visual inspection for cracking, chalking, and color change (measured using a
spectrophotometer).

o Chemical Changes: Analysis using techniques like Fourier-transform infrared
spectroscopy (FTIR) to detect the formation of carbonyl groups, which are indicative of
oxidation.

Quantification of Chimassorb 2020 in Polymers

Objective: To determine the concentration of Chimassorb 2020 in a polymer matrix.
Methodology:

o Extraction: A known mass of the polymer sample is dissolved in a suitable solvent (e.g.,
decalin) at an elevated temperature (e.g., 140 °C) under reflux for a specified time (e.g., 40
minutes).[2]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.scribd.com/document/744118145/Chimassorb2020fibers-1-Copia
https://www.scribd.com/document/744118145/Chimassorb2020fibers-1-Copia
https://www.scribd.com/document/744118145/Chimassorb2020fibers-1-Copia
https://www.scribd.com/document/744118145/Chimassorb2020fibers-1-Copia
https://www.scribd.com/document/744118145/Chimassorb2020fibers-1-Copia
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://opus4.kobv.de/opus4-bam/files/59973/sustainability-16-03559-with-cover.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Separation: The polymer is precipitated by cooling the solution and adding a non-solvent
(e.g., methanol). The HALS remains in the solution.

« Filtration: The precipitated polymer is removed by filtration.

e Analysis: The concentration of Chimassorb 2020 in the filtrate is determined using an
analytical technique such as:

o High-Performance Liquid Chromatography (HPLC): The extract is injected into an HPLC
system equipped with a suitable column and detectors (e.g., UV and Evaporative Light
Scattering Detector - ELSD). The concentration is calculated by comparing the peak area

to a calibration curve prepared with known standards.[6]

o UV-Vis Spectroscopy: The absorbance of the extract is measured at a specific wavelength
and the concentration is determined using a calibration curve.[2]
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Caption: Workflow for evaluating HALS performance in polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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